Cas no 1956376-50-3 (4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride)

• Product Name: 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride
• CAS No: 1956376-50-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5742986
• PubChem ID: 71743886
• Update Time: 2025-10-31

4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride
• 4-AZASPIRO[2.4]HEPTAN-6-YLMETHANOL HCL
• 1956376-50-3

• Inchi： 1S/C7H13NO.ClH/c9-5-6-3-7(1-2-7)8-4-6;/h6,8-9H,1-5H2;1H
• InChI Key： ORINXONIWCZIJU-UHFFFAOYSA-N
• SMILES： Cl.OCC1CNC2(C1)CC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride

4-Azaspiro[2.4]heptan-6-ylmethanol Hydrochloride: A Comprehensive Overview

The compound with CAS No 1956376-50-3, known as 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 4 of the spiro system.

Spiro compounds have been extensively studied due to their unique structural properties and potential applications in drug design. The spiro[2.4]heptane framework of this compound provides a rigid structure that can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of spirocyclic systems in modulating the bioavailability and efficacy of pharmaceutical agents.

The hydrochloride salt form of 4-Azaspiro[2.4]heptan-6-ylmethanol is particularly significant because it enhances the compound's solubility in aqueous media, making it more amenable for formulation into various drug delivery systems. This property is crucial for optimizing therapeutic outcomes, especially in cases where oral bioavailability is a limiting factor.

From a synthetic standpoint, the preparation of 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride involves a multi-step process that typically includes ring-forming reactions and subsequent functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical effects on biological systems.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit certain kinases involved in inflammatory processes, suggesting its potential utility in treating conditions such as arthritis and other inflammatory disorders.

Moreover, the spirocyclic structure of this compound has been implicated in its ability to act as a scaffold for further chemical modifications. This versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel therapeutic agents.

It is also worth noting that the hydrochloride salt form of this compound exhibits favorable stability under physiological conditions, which is a critical factor for its potential use in vivo. Studies have shown that it maintains its integrity under simulated gastrointestinal conditions, which is essential for oral administration.

In conclusion, 4-Azaspiro[2.4]heptan-6-ylmethanol hydrochloride represents a compelling example of how structural complexity can be harnessed to develop innovative pharmaceutical agents. With ongoing research into its pharmacokinetics, safety profile, and therapeutic applications, this compound holds significant potential for advancing medical science.